Cas no 121486-70-2 (3-(3-aminophenoxy)propan-1-ol)
3-(3-aminophenoxy)propan-1-ol structure
Product Name:3-(3-aminophenoxy)propan-1-ol
CAS No:121486-70-2
MF:C9H13NO2
MW:167.205022573471
CID:858517
PubChem ID:43174479
Update Time:2025-04-19
3-(3-aminophenoxy)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-AMinophenoxy)-1-propanol
- 3-(3-aminophenoxy)propan-1-ol
-
- Inchi: 1S/C9H13NO2/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7,11H,2,5-6,10H2
- InChI Key: PGBALZDZNIEWFO-UHFFFAOYSA-N
- SMILES: C(O)CCOC1=CC=CC(N)=C1
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.5A^2
Experimental Properties
- PSA: 55.48
3-(3-aminophenoxy)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294829-0.05g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 0.05g |
$624.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-0.1g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 0.1g |
$653.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-0.25g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 0.25g |
$683.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-0.5g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 0.5g |
$713.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-1.0g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 1g |
$743.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-2.5g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 2.5g |
$1454.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-5.0g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 5g |
$2152.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-10.0g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 10g |
$3191.0 | 2023-05-26 | ||
| Enamine | EN300-1294829-50mg |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 50mg |
$419.0 | 2023-09-30 | ||
| Enamine | EN300-1294829-100mg |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 100mg |
$439.0 | 2023-09-30 |
3-(3-aminophenoxy)propan-1-ol Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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